Cas no 170098-85-8 (5-Fluoro-3-nitrobenzene-1,2-diamine)

• Product Name: 5-Fluoro-3-nitrobenzene-1,2-diamine
• CAS No: 170098-85-8
• MF: C₆H₆FN₃O₂
• MW: 171.129144191742
• MDL: MFCD26743427
• CID: 1035108
• PubChem ID: 15429090
• Update Time: 2025-06-14

5-Fluoro-3-nitrobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-nitrobenzene-1,2-diamine
• 1,2-Benzenediamine, 5-fluoro-3-nitro-
• AGN-PC-00P7HO
• AK130185
• KB-246013
• SureCN7787972
• BS-16204
• DB-333006
• DTXSID40572690
• AKOS016014030
• 1,2-diamino4-fluoro-6-nitrobenzene
• 1,2-diamino-4-fluoro-6-nitrobenzene
• D82561
• MFCD26743427
• 170098-85-8
• CS-0196851
• ZSMCJPBOBDFJHM-UHFFFAOYSA-N
• SCHEMBL7787972

• MDL： MFCD26743427
• Inchi： 1S/C6H6FN3O2/c7-3-1-4(8)6(9)5(2-3)10(11)12/h1-2H,8-9H2
• InChI Key： ZSMCJPBOBDFJHM-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=C(C=1)[N+](=O)[O-])N)N

Computed Properties

• Exact Mass: 171.04448
• Monoisotopic Mass: 171.04440460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.555±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),
• PSA: 95.18

Additional information on 5-Fluoro-3-nitrobenzene-1,2-diamine

Comprehensive Overview of 5-Fluoro-3-nitrobenzene-1,2-diamine (CAS No. 170098-85-8): Properties, Applications, and Innovations

5-Fluoro-3-nitrobenzene-1,2-diamine (CAS No. 170098-85-8) is a specialized aromatic compound featuring a unique combination of fluoro and nitro functional groups on a benzene ring. This structure imparts distinct chemical properties, making it valuable in pharmaceutical research, material science, and agrochemical development. With growing interest in nitroaromatic compounds and fluorinated building blocks, this compound has garnered attention for its potential in designing novel bioactive molecules and advanced materials.

The molecular formula of 5-Fluoro-3-nitrobenzene-1,2-diamine is C₆H₆FN₃O₂, with a molecular weight of 171.13 g/mol. Its ortho-diamine configuration enables chelation and coordination chemistry, while the electron-withdrawing nitro group enhances reactivity in nucleophilic substitution reactions. Researchers frequently explore its role in synthesizing heterocyclic compounds, such as benzimidazoles and quinoxalines, which are pivotal in drug discovery for targeting enzymes and receptors.

In the context of sustainability, 5-Fluoro-3-nitrobenzene-1,2-diamine aligns with trends in green chemistry. Recent studies highlight its utility in catalytic transformations, reducing waste generation compared to traditional methods. For instance, its nitro group can be selectively reduced to an amine under mild conditions, a process relevant to producing eco-friendly dyes and polymers. This resonates with industry demands for low-environmental-impact intermediates.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS 170098-85-8. Purity thresholds (>98%) are critical for reproducibility in research, particularly when used as a precursor for high-value fine chemicals. Storage recommendations typically include protection from light and moisture to prevent degradation, ensuring long-term stability.

Emerging applications of 5-Fluoro-3-nitrobenzene-1,2-diamine span organic electronics, where its derivatives contribute to conductive polymers and light-emitting materials. Additionally, its fluorine moiety is leveraged in PET radiopharmaceuticals, addressing diagnostic imaging needs. These innovations respond to searches for multifunctional aromatic amines and nitro-to-amine conversion strategies, reflecting interdisciplinary interest.

Safety protocols for handling 5-Fluoro-3-nitrobenzene-1,2-diamine emphasize standard laboratory practices, including PPE and ventilation. While not classified as hazardous under normal conditions, its nitroaromatic nature warrants prudent management to avoid unintended reactions. Regulatory compliance aligns with REACH and OSHA guidelines, ensuring safe industrial-scale utilization.

Market insights indicate rising demand for fluorinated nitroanilines, driven by pharmaceutical R&D and specialty chemical sectors. Suppliers often highlight CAS 170098-85-8 in catalogs targeting custom synthesis and scaffold diversification, catering to queries about tailored aromatic intermediates. Competitive pricing and scalable production remain key discussion points among procurement specialists.

Future directions for 5-Fluoro-3-nitrobenzene-1,2-diamine research may explore its enantioselective transformations or integration into metal-organic frameworks (MOFs). Such advancements would address trending topics like catalysis optimization and smart material design, further solidifying its role in modern chemistry.